![molecular formula C13H17FO4S2 B2676735 4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane CAS No. 2418721-94-3](/img/structure/B2676735.png)
4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane
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Overview
Description
4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane, also known as FSPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FSPO is a sulfonate ester derivative of the phenylmethylsulfanyl oxolane compound, which has been found to exhibit impressive biological activities.
Mechanism of Action
The mechanism of action of 4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation. This compound has also been found to inhibit the activity of various proteins involved in tumor growth and proliferation, making it a promising candidate for the development of anti-cancer drugs.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects in the body. Studies have shown that this compound can reduce inflammation, inhibit tumor growth, and exhibit anti-microbial activity. This compound has also been found to exhibit antioxidant activity, which can help to protect the body against oxidative stress.
Advantages and Limitations for Lab Experiments
4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane has several advantages for use in lab experiments. It exhibits potent biological activities, making it a promising candidate for the development of new drugs. This compound is also relatively easy to synthesize, making it readily available for use in lab experiments. However, there are also limitations to the use of this compound in lab experiments. The complex synthesis process and the potential for toxicity limit its use in certain applications.
Future Directions
There are several future directions for the study of 4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane. One area of research is the development of new drugs based on the structure of this compound. Researchers are also investigating the potential use of this compound in the treatment of various diseases, including cancer, inflammation, and microbial infections. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the scientific research field.
Conclusion
In conclusion, this compound is a sulfonate ester derivative of the phenylmethylsulfanyl oxolane compound that exhibits impressive biological activities. It has potential applications in various fields, including drug development, inflammation, cancer, and microbial infections. The synthesis of this compound is a complex process that requires specialized equipment and expertise. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the scientific research field.
Synthesis Methods
The synthesis of 4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane involves the reaction of the phenylmethylsulfanyl oxolane compound with sulfur trioxide and tetrafluoroboric acid. This reaction results in the formation of the sulfonate ester derivative of the phenylmethylsulfanyl oxolane compound, which is this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
4-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane has been found to exhibit promising biological activities, making it a potential candidate for various applications in the scientific research field. One of the primary applications of this compound is in the development of new drugs. This compound has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial activities, making it a promising candidate for the development of new drugs to treat various diseases.
properties
IUPAC Name |
4-[(4-fluorosulfonyloxyphenyl)methylsulfanyl]-2,2-dimethyloxolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FO4S2/c1-13(2)7-12(8-17-13)19-9-10-3-5-11(6-4-10)18-20(14,15)16/h3-6,12H,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRGDWDHVBHUNJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CO1)SCC2=CC=C(C=C2)OS(=O)(=O)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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